5-(n-Hexyloxy)-pyrrolidin-2-one
Cat. No. B8349129
M. Wt: 185.26 g/mol
InChI Key: GLXRDMPIPTWCLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:8]([CH2:9][CH2:10][CH2:11][CH2:12][CH3:13])[OH:14].[OH:1][CH:2]1[CH2:3][CH2:4][C:5](=[O:7])[NH:6]1>>[O:1]([CH:2]1[CH2:3][CH2:4][C:5](=[O:7])[NH:6]1)[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(O)N1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCCCCCOC1CCC(=O)N1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
